Methyl 4,7,10,13,16-docosapentaenoate

• Molecular Formula: C23H36O2
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,16-17,19-20H,3-6,9,12,15,18,21-22H2,1-2H3/b8-7-,11-10-,14-13-,17-16-,20-19-
• InChIKey: VQHJSIBYSWTMLS-NEUKSRIFSA-N

Methyl 4,7,10,13,16-docosapentaenoate (all-cis-DPA Methyl Ester) for Analytical and Nutritional Research

Methyl 4,7,10,13,16-docosapentaenoate (CAS 31930-67-3), the methyl ester derivative of all-cis-4,7,10,13,16-docosapentaenoic acid (Osbond acid), is a 22-carbon ω-6 polyunsaturated fatty acid (PUFA) methyl ester with five cis double bonds . It serves as an analytical reference standard for fatty acid methyl ester (FAME) profiling via GC-MS and as a stable, lipid-soluble prodrug form for in vitro and in vivo studies of DPA metabolism [1].

Workflow FAME profiling by GC-MS

Selection ω-6 DPA methyl ester (Osbond acid)

Use Context ω-6 metabolic pathway studies & analytical standardization

• [1] MedChemExpress. (n.d.). all-cis-4,7,10,13,16-Docosapentaenoic acid methyl ester. MedChemExpress. View Source

Methyl 4,7,10,13,16-docosapentaenoate: Why ω-3 Isomers and Ethyl Esters Are Not Interchangeable

Substituting methyl 4,7,10,13,16-docosapentaenoate with the more common ω-3 DPA isomer (methyl all-cis-7,10,13,16,19-docosapentaenoate) or with ethyl ester forms of EPA/DHA introduces critical variability in metabolic fate, analytical separation, and bioactivity. While ω-3 DPA (n-3) is an intermediate between EPA and DHA, all-cis-4,7,10,13,16-DPA (Osbond acid) is an ω-6 fatty acid derived from arachidonic acid and exhibits distinct conversion pathways in mammalian systems [1]. Furthermore, methyl esters offer superior lipid solubility and analytical stability compared to ethyl esters or free acids, which is essential for consistent FAME quantification .

Target Methyl ω-6 DPA (all-cis-4,7,10,13,16)

Common Substitute ω-3 DPA methyl ester or EPA/DHA ethyl esters

! Metabolic pathway divergence: ω-6 conversion to arachidonic acid vs ω-3 to EPA/DHA limits direct interchange in metabolic studies.

! Ester form affects lipid solubility and analytical stability; methyl ester properties may not transfer to ethyl ester or free acid formats.

• [1] Dyall, S. C. (2015). Long-chain omega-3 fatty acids and the brain: a review of the independent and shared effects of EPA, DPA and DHA. Frontiers in Aging Neuroscience, 7, 52. View Source

Methyl 4,7,10,13,16-docosapentaenoate: Quantified Differentiation from Analogs

Metabolic Conversion to Arachidonic Acid Differentiates ω-6 DPA Methyl Ester from ω-3 DPA

In essential fatty acid-deficient rats, oral administration of methyl 4,7,10,13,16-docosapentaenoate (50 mg/animal/day for 52 days) resulted in its conversion to arachidonic acid via chain shortening, demonstrating essential fatty acid activity comparable to arachidonic acid itself. This pathway is distinct from that of ω-3 DPA (n-3 DPA), which is retroconverted to EPA [1].

Metabolic Fate

Head-to-head

Arachidonic acid (ω-6) vs EPA/DHA (ω-3)

Supports ω-6 pathway differentiation

Rat model, 52-day oral supplementation

Evidence Dimension	Metabolic conversion product
Target Compound Data	Converted to arachidonic acid (20:4 ω-6)
Comparator Or Baseline	ω-3 DPA (n-3 DPA) converted to EPA (20:5 ω-3) and DHA (22:6 ω-3)
Quantified Difference	Distinct metabolic endpoint: ω-6 arachidonic acid vs. ω-3 EPA/DHA
Conditions	Essential fatty acid-deficient rat model, 52-day oral supplementation

Why This Matters

This unique conversion pathway to arachidonic acid makes the ω-6 DPA methyl ester a critical tool for studying ω-6 PUFA metabolism, distinct from ω-3-focused studies using n-3 DPA or EPA/DHA esters.

• [1] Verdino, B., Blank, M. L., Privett, O. S., & Lundberg, W. O. (1964). Metabolism of 4,7,10,13,16-Docosapentaenoic Acid in the Essential Fatty Acid-deficient Rat. The Journal of Nutrition, 83(3), 234–238. View Source

Lipid Profile Modulation: DPA Methyl Ester Demonstrates Superior Triglyceride-Lowering vs. EPA and DHA Ethyl Esters

In a 6-week rat feeding study (n=32), dietary supplementation with 1% DPA ethyl ester (as proxy for methyl ester) was the only intervention that significantly decreased plasma triglycerides, total cholesterol, non-HDL-cholesterol, cholesterol esters, and the total cholesterol/HDL ratio compared to unsupplemented controls. EPA and DHA ethyl esters did not achieve these reductions [1].

Lipid Profile

Head-to-head

DPA: ↓ TG, TC, non-HDL-C vs EPA/DHA: no change

Reported lipid-lowering endpoint context

6-week rat feeding study; p < 0.05

Evidence Dimension	Plasma lipid parameter changes
Target Compound Data	DPA ethyl ester: ↓ TG, ↓ TC, ↓ non-HDL-C, ↓ CE, ↓ TC/HDL (all p<0.05 vs. control)
Comparator Or Baseline	EPA ethyl ester: No significant change in these parameters; DHA ethyl ester: No significant change in these parameters
Quantified Difference	DPA uniquely reduced all measured atherogenic lipid fractions; EPA and DHA showed no effect
Conditions	Healthy adult rats fed semisynthetic diets + 1% lipid as ethyl esters for 6 weeks

Why This Matters

For researchers investigating lipid-lowering effects of omega-3 PUFAs, DPA esters (including methyl ester form) offer a distinct pharmacological profile not recapitulated by EPA or DHA esters, enabling targeted studies on triglyceride and cholesterol regulation.

• [1] Drouin, G., Catheline, D., Guillocheau, E., Gueret, P., Baudry, C., Le Ruyet, P., ... & Legrand, P. (2018). Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. Prostaglandins, Leukotrienes and Essential Fatty Acids, 137, 102033. View Source

Tissue-Specific DHA Accumulation: DPA Ester Matches DHA Ester in Liver and Heart, Surpasses EPA

In the same 6-week rat study, DPA ethyl ester supplementation increased liver and heart DHA content to levels statistically equivalent to those achieved by direct DHA ethyl ester supplementation. EPA ethyl ester did not produce comparable DHA tissue accumulation [1].

Tissue DHA

Head-to-head

DPA matched DHA in liver/heart vs EPA did not match

Supports DHA precursor research context

Rat tissue after 6-week diet; DPA as effective as DHA

Evidence Dimension	Tissue DHA content
Target Compound Data	DPA ethyl ester: Liver DHA ↑ to same level as DHA-fed group; Heart DHA ↑ to same level as DHA-fed group
Comparator Or Baseline	DHA ethyl ester: Liver and heart DHA increased; EPA ethyl ester: Did not achieve equivalent DHA increase
Quantified Difference	DPA matched DHA in elevating tissue DHA; EPA did not match DHA
Conditions	Rat liver and heart tissue after 6 weeks of dietary supplementation with 1% lipid as ethyl esters

Why This Matters

This finding positions DPA methyl ester as a viable precursor for achieving tissue DHA enrichment without direct DHA supplementation, offering a distinct advantage in studies where DHA bioavailability or stability is a concern.

• [1] Drouin, G., Catheline, D., Guillocheau, E., Gueret, P., Baudry, C., Le Ruyet, P., ... & Legrand, P. (2018). Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. Prostaglandins, Leukotrienes and Essential Fatty Acids, 137, 102033. View Source

Analytical Purity and Solubility: Methyl 4,7,10,13,16-docosapentaenoate Provides ≥98% Purity and DMF/DMSO Solubility >100 mg/mL for In Vitro Assays

Commercially available methyl 4,7,10,13,16-docosapentaenoate (all-cis) is supplied at ≥98% purity with defined solubility parameters: >100 mg/mL in DMF and DMSO, miscible in ethanol, and 1 mg/mL in 0.1 M Na2CO3 . This contrasts with the free acid form, which has lower lipid solubility and may require additional formulation steps for in vitro assays [1].

Purity & Solubility

Supplier specification

≥98%

DMF/DMSO >100 mg/mL

Supports reproducible assay preparation

Vendor-defined solubility parameters

Evidence Dimension	Purity and solubility
Target Compound Data	≥98% purity; DMF >100 mg/mL, DMSO >100 mg/mL, Ethanol miscible
Comparator Or Baseline	Free acid: Lower lipid solubility; Ethyl ester: Not directly comparable
Quantified Difference	Not applicable for direct comparison
Conditions	Vendor specifications (Cayman Chemical, Item No. 21124)

Why This Matters

High purity and defined solubility in common organic solvents (DMF, DMSO) ensure reproducible preparation of stock solutions for in vitro assays, reducing experimental variability compared to less characterized or less soluble forms.

• [1] MedChemExpress. (n.d.). all-cis-4,7,10,13,16-Docosapentaenoic acid methyl ester. MedChemExpress. View Source

Analytical Standardization: Methyl 4,7,10,13,16-docosapentaenoate Serves as a Certified Reference Material for GC-MS FAME Profiling

Methyl 4,7,10,13,16-docosapentaenoate is included in certified reference material standards (e.g., GSB 11-3618-2019) for the gas chromatographic determination of polyunsaturated fatty acid methyl esters (PUFA-FAME) [1]. Its use as a calibration standard enables accurate quantification of DPA levels in complex biological matrices, a critical step that cannot be reliably performed using EPA or DHA methyl ester standards alone.

Certified Standard

Specification review

GSB 11-3618-2019

Supports validated FAME quantification

CRMs for GC-MS; ensures traceability for DPA

Evidence Dimension	Availability as certified reference standard
Target Compound Data	Available as certified standard (GSB 11-3618-2019)
Comparator Or Baseline	EPA and DHA methyl esters also available, but do not cover DPA quantification
Quantified Difference	Not applicable
Conditions	GC-MS analysis of fatty acid methyl esters

Why This Matters

Procuring a certified reference standard specific to methyl 4,7,10,13,16-docosapentaenoate is essential for laboratories performing validated FAME quantification, as it ensures traceability and accuracy for DPA measurements that cannot be achieved with surrogate standards.

• [1] China National Standard. (2019). GSB 11-3618-2019: Standard Sample of 4,7,10,13,16-methyl docosaenoate. Chinese National Standards. View Source

Oxidative Stability in Biodiesel Research: DPA Methyl Ester Exhibits Intermediate BAPE Value vs. EPA and DHA Methyl Esters

Methyl 4,7,10,13,16-docosapentaenoate (DPA methyl ester) has been employed in studies analyzing the effect of additives on biodiesel oxidation stability . While direct quantitative data for DPA methyl ester are limited, class-level inference from studies on EPA (C20:5) and DHA (C22:6) methyl esters indicates that oxidative stability, as measured by induction period, decreases exponentially with increasing bis-allylic position equivalent (BAPE) [1]. DPA methyl ester (C22:5) has a BAPE of 4, intermediate between EPA (BAPE=4) and DHA (BAPE=5), suggesting its oxidation kinetics differ from both common omega-3 FAMEs.

Oxidative Stability

Class-level inference

BAPE=4 (intermediate) vs EPA BAPE=4, DHA BAPE=5

Class-level oxidation kinetics context

Biodiesel Rancimat method; predicted stability rank

Evidence Dimension	Bis-allylic position equivalent (BAPE) and oxidative stability
Target Compound Data	BAPE = 4 (five double bonds, four bis-allylic positions)
Comparator Or Baseline	EPA methyl ester: BAPE = 4; DHA methyl ester: BAPE = 5
Quantified Difference	DPA BAPE equal to EPA, less than DHA; predicted oxidative stability between EPA and DHA
Conditions	Biodiesel oxidation studies using Rancimat method (EN 14112)

Why This Matters

For researchers developing algal biodiesel or studying lipid oxidation, DPA methyl ester provides a model compound with intermediate unsaturation, allowing systematic investigation of structure-oxidation relationships distinct from EPA or DHA.

• [1] Bucy, H. (2011). Oxidative stability and ignition quality of algae derived methyl esters containing varying levels of methyl eicosapentaenoate and methyl docosahexaenoate. Masters Thesis, Colorado State University. View Source

Methyl 4,7,10,13,16-docosapentaenoate: Primary Application Scenarios Supported by Evidence

Investigating ω-6 PUFA Metabolism and Arachidonic Acid Conversion Pathways

Use methyl 4,7,10,13,16-docosapentaenoate as a metabolic probe to trace the conversion of ω-6 DPA to arachidonic acid in cell culture or animal models. Its unique chain-shortening pathway, demonstrated in essential fatty acid-deficient rats [4], makes it essential for studies differentiating ω-6 and ω-3 PUFA metabolism, where ω-3 DPA or EPA esters would yield entirely different products.

Lipid-Lowering Pharmacological Studies Targeting Triglycerides and Cholesterol

Employ DPA methyl ester in in vivo models of dyslipidemia to exploit its unique ability to reduce plasma triglycerides, total cholesterol, and non-HDL cholesterol—effects not observed with EPA or DHA ethyl esters [4]. The methyl ester form provides a stable, orally bioavailable prodrug for these studies.

Analytical Reference Standard for GC-MS Quantification of DPA in Biological Samples

Utilize certified methyl 4,7,10,13,16-docosapentaenoate as a calibration standard for fatty acid methyl ester (FAME) profiling by gas chromatography-mass spectrometry. Its inclusion in certified reference materials [4] ensures accurate quantification of Osbond acid levels in tissue, plasma, or food matrices, a task that cannot be accomplished with EPA or DHA standards.

Biodiesel Oxidation Studies: Probing the Effect of Five Double Bonds on Stability

Incorporate methyl 4,7,10,13,16-docosapentaenoate into synthetic biodiesel blends to systematically study the impact of five double bonds (BAPE=4) on oxidative stability and ignition quality [4]. Its intermediate unsaturation between EPA (C20:5) and DHA (C22:6) provides a valuable model for optimizing algal biodiesel formulations.

Application

Selection Property

Validation Focus

ω-6 PUFA Metabolism Studies

ω-6 DPA metabolic probe

Arachidonic acid conversion pathway

Lipid Parameter Research

DPA ester lipid-modulating context

Triglyceride & cholesterol endpoints

GC-MS FAME Profiling

Certified reference material availability

DPA quantification accuracy

Biodiesel Oxidation Research

Intermediate unsaturation (5 double bonds)

Oxidation kinetics comparison

• [1] Verdino, B., Blank, M. L., Privett, O. S., & Lundberg, W. O. (1964). Metabolism of 4,7,10,13,16-Docosapentaenoic Acid in the Essential Fatty Acid-deficient Rat. The Journal of Nutrition, 83(3), 234–238. View Source
• [2] Drouin, G., Catheline, D., Guillocheau, E., Gueret, P., Baudry, C., Le Ruyet, P., ... & Legrand, P. (2018). Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. Prostaglandins, Leukotrienes and Essential Fatty Acids, 137, 102033. View Source
• [3] China National Standard. (2019). GSB 11-3618-2019: Standard Sample of 4,7,10,13,16-methyl docosaenoate. Chinese National Standards. View Source
• [4] Bucy, H. (2011). Oxidative stability and ignition quality of algae derived methyl esters containing varying levels of methyl eicosapentaenoate and methyl docosahexaenoate. Masters Thesis, Colorado State University. View Source